Cas no 309280-14-6 (1-cyclopropyl-2-(4,6-dimethylpyrimidin-2-yl)thioethanone)

• Product Name: 1-cyclopropyl-2-(4,6-dimethylpyrimidin-2-yl)thioethanone
• CAS No: 309280-14-6
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• MDL: MFCD01627022
• CID: 916266
• PubChem ID: 845529
• Update Time: 2025-05-27

1-cyclopropyl-2-(4,6-dimethylpyrimidin-2-yl)thioethanone Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-2-((4,6-dimethylpyrimidin-2-yl)thio)ethanone
• 1-cyclopropyl-2-(4,6-dimethylpyrimidin-2-yl)sulfanylethanone
• 1-cyclopropyl-2-[(4,6-dimethylpyrimidin-2-yl)thio]ethanone(SALTDATA: FREE)
• HMS1554G01
• DTXSID00357142
• 1-Cyclopropyl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]ethanone
• ST065896
• AKOS000574995
• SR-01000525924
• BS-35934
• SB59888
• 309280-14-6
• Ethanone, 1-cyclopropyl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]-
• CS-0363843
• SR-01000525924-1
• 1-CYCLOPROPYL-2-[(4,6-DIMETHYLPYRIMIDIN-2-YL)THIO]ETHANONE
• TimTec1_007173
• MFCD01627022
• 1-Cyclopropyl-2-((4,6-dimethylpyrimidin-2-yl)thio)ethan-1-one
• 1-CYCLOPROPYL-2-[(4,6-DIMETHYLPYRIMIDIN-2-YL)SULFANYL]ETHANONE
• 1-cyclopropyl-2-(4,6-dimethylpyrimidin-2-yl)thioethanone

• MDL： MFCD01627022
• Inchi： 1S/C11H14N2OS/c1-7-5-8(2)13-11(12-7)15-6-10(14)9-3-4-9/h5,9H,3-4,6H2,1-2H3
• InChI Key： RBETWEFFJPQBFE-UHFFFAOYSA-N
• SMILES： S(C1N=C(C)C=C(C)N=1)CC(C1CC1)=O

Computed Properties

• Exact Mass: 222.08300
• Monoisotopic Mass: 222.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 360.8°C at 760 mmHg
• Flash Point: 172°C
• Refractive Index: 1.579
• PSA: 68.15000
• LogP: 2.16460

Additional information on 1-cyclopropyl-2-(4,6-dimethylpyrimidin-2-yl)thioethanone

Research Brief on 1-cyclopropyl-2-(4,6-dimethylpyrimidin-2-yl)thioethanone (CAS: 309280-14-6): Recent Advances and Applications

The compound 1-cyclopropyl-2-(4,6-dimethylpyrimidin-2-yl)thioethanone (CAS: 309280-14-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a potential kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural attributes of 1-cyclopropyl-2-(4,6-dimethylpyrimidin-2-yl)thioethanone suggest it may interact with specific kinase domains. Preliminary in vitro studies have demonstrated its ability to modulate kinase activity, although further in vivo validation is required to confirm its efficacy and safety profiles.

In addition to its kinase inhibitory properties, recent research has explored the compound's antimicrobial potential. A 2023 study published in the Journal of Medicinal Chemistry highlighted its effectiveness against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the thioether linkage and cyclopropyl group contribute to its enhanced membrane permeability and target binding affinity.

The synthesis of 1-cyclopropyl-2-(4,6-dimethylpyrimidin-2-yl)thioethanone has also been optimized in recent years. A novel catalytic method utilizing palladium-based catalysts was reported to improve yield and purity, addressing previous challenges in large-scale production. This advancement is particularly significant for industrial applications, where scalability and cost-efficiency are paramount.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing studies are employing computational modeling and high-throughput screening to identify derivatives with improved drug-like properties. These efforts aim to bridge the gap between preclinical findings and clinical applications.

In conclusion, 1-cyclopropyl-2-(4,6-dimethylpyrimidin-2-yl)thioethanone represents a versatile scaffold with broad therapeutic potential. Its dual functionality as a kinase inhibitor and antimicrobial agent underscores its value in drug discovery. Future research should focus on elucidating its precise mechanisms, optimizing its pharmacological profile, and exploring its applicability in combination therapies. The continued investigation of this compound is expected to yield significant contributions to the field of chemical biology and medicine.